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Compound of Interest

Compound Name: AS1938909

Cat. No.: B15540900

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the published data on AS1938909, a small
molecule inhibitor of the SH2 domain-containing inositol 5-phosphatase 2 (SHIP2). The
information is compiled from publicly available research to aid in the evaluation and potential
replication of key findings.

Quantitative Data Summary

AS1938909 has been characterized as a potent and selective inhibitor of SHIP2. The following
tables summarize the key quantitative metrics from published literature, comparing it with the
related compound AS1949490.

Table 1: In Vitro Inhibitory Activity of AS1938909 and a Key Comparator

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15540900?utm_src=pdf-interest
https://www.benchchem.com/product/b15540900?utm_src=pdf-body
https://www.benchchem.com/product/b15540900?utm_src=pdf-body
https://www.benchchem.com/product/b15540900?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15540900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Compoun Assay . ) Referenc
Target Ki (uM) IC50 (uM) Species
d Type
AS193890 Phosphata
SHIP2 0.44 0.57 Human [1]
9 se Assay
AS194949 Phosphata
SHIP2 0.44 0.62 Human [2][3]
0 se Assay
AS193890 Phosphata
SHIP2 - 0.18 Mouse
9 se Assay
AS194949 Phosphata
SHIP2 - 0.34 Mouse [3]
0 se Assay

Table 2: Selectivity Profile of AS1938909

Off-Target IC50 (pM) Species Reference
SHIP1 21 Human [1]

PTEN >50 Human

Synaptojanin >50 Human

Myotubularin >50 Human

Signaling Pathway and Experimental Workflow

AS1938909 exerts its effects by inhibiting SHIP2, a key negative regulator of the PI3K/Akt
signaling pathway. This pathway is crucial for insulin signaling and glucose metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15540900#reproducibility-of-published-data-on-
as1938909]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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